3-(Azetidin-3-yl)-1,2-oxazole-5-carboxylic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Azetidine is a basic heterocyclic organic compound consisting of a four-membered ring with three carbon atoms and one nitrogen atom . The term “3-(Azetidin-3-yl)” suggests that the compound has an azetidine group at the 3rd position. Oxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered aromatic ring . The term “1,2-oxazole-5-carboxylic acid” suggests that the compound has an oxazole group at the 1st and 2nd positions and a carboxylic acid group at the 5th position. Hydrochloride indicates that the compound forms a salt with hydrochloric acid .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Azetidine, oxazole, and carboxylic acid groups can all participate in various chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. These could include properties like melting point, boiling point, density, and solubility .Scientific Research Applications
Synthesis and Pharmacological Evaluation
Research highlights the efficiency of microwave-assisted synthesis techniques in preparing nitrogen and sulfur-containing heterocyclic compounds, including azetidinones, showcasing their pharmacological potential against various bacterial and fungal strains (Mistry & Desai, 2006). Another study elaborates on the synthesis of azetidinylquinolones, indicating the importance of stereochemistry in enhancing antibacterial activity, particularly against resistant strains (Frigola et al., 1995).
Antibacterial and Antifungal Activities
Azetidinone derivatives have been synthesized and evaluated for their significant antibacterial and antifungal activities. One study synthesized 3-chloro-4-(substituted phenyl)-azetidin-2-ones and demonstrated their efficacy against several bacteria and fungi, underlining the potential of azetidinone scaffolds in developing new antimicrobial agents (Mohite & Bhaskar, 2011).
Novel Scaffolds and Drug Development
Research on carbohydrate-derived bicyclic azetidin-3-ones showcases their utility as scaffolds for synthesizing highly functionalized azetidines, contributing to the development of novel compounds with potential therapeutic applications (Martínez & Fleet, 2014). Moreover, the synthesis of 3-acetoxyazetidin-2-ones and 3-hydroxyazetidin-2-ones, which displayed notable antibacterial and antifungal activities, further emphasizes the versatility of azetidinones in medicinal chemistry (Walsh et al., 1996).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-(azetidin-3-yl)-1,2-oxazole-5-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3.ClH/c10-7(11)6-1-5(9-12-6)4-2-8-3-4;/h1,4,8H,2-3H2,(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFPBLHRMYCCMFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C2=NOC(=C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2287287-95-8 |
Source
|
Record name | 3-(azetidin-3-yl)-1,2-oxazole-5-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.